4-(Acetylamino)phenyl benzenesulfonate

• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol
• IUPAC Name: (4-acetamidophenyl) benzenesulfonate
• InChI: InChI=1S/C14H13NO4S/c1-11(16)15-12-7-9-13(10-8-12)19-20(17,18)14-5-3-2-4-6-14/h2-10H,1H3,(H,15,16)
• InChI Key: BXZKGFCRNIHISS-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)OS(=O)(=O)C2=CC=CC=C2

Description

4-(Acetylamino)phenyl benzenesulfonate is an aromatic sulfonate ester featuring a benzenesulfonate core substituted with an acetylamino (-NHCOCH₃) group at the para position of the phenyl ring. The acetylamino group introduces electron-withdrawing and hydrogen-bonding capabilities, distinguishing it from simpler sulfonate esters. Such compounds are typically synthesized via electrophilic substitution or electrochemical methods, as seen in analogous systems .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physical Properties

The acetylamino group significantly impacts physical properties compared to other substituents. Key comparisons include:

Table 1: Physical Properties of Selected Benzenesulfonate Esters

Compound Name	Substituent	Molecular Formula	Melting Point/Appearance	Yield (%)	Key Spectral Data (¹H/¹³C-NMR)
4-Chlorophenyl benzenesulfonate	4-Cl	C₁₂H₉ClO₃S	Yellow oil	85	δ 7.45–7.85 (aromatic protons)
4-Fluorophenyl benzenesulfonate	4-F	C₁₂H₉FO₃S	Colorless oil	78	δ 7.30–7.80 (aromatic protons)
4-(tert-Butyl)phenyl benzenesulfonate	4-tert-butyl	C₁₆H₁₈O₃S	Colorless oil	95	δ 1.35 (s, 9H, tert-butyl)
4-Methoxy-2-sulfonylbenzoic acid hydrazide (Analog)	4-OCH₃	C₁₄H₁₃N₃O₅S	205–206°C	83	IR: 1682 cm⁻¹ (CONH)
3-Fluoro-2-sulfonylbenzoic acid hydrazide (Analog)	3-F	C₁₃H₁₀FN₃O₄S	230–232°C	70	¹H-NMR: δ 2.07 (s, 3H, acetyl)

Key Observations :

• Melting Points: Acetylamino-substituted analogs (e.g., compound 13 in ) exhibit higher melting points (230–232°C) compared to halogenated benzenesulfonates (oils), likely due to hydrogen bonding from the -NHCOCH₃ group .
• Spectral Signatures: The acetyl methyl group in acetylamino derivatives appears as a singlet near δ 2.07 ppm in ¹H-NMR, distinct from tert-butyl (δ 1.35 ppm) or halogen-substituted aromatics .

Reactivity and Functional Group Influence

• Electronic Effects: The acetylamino group is electron-withdrawing via resonance, polarizing the sulfonate ester bond and enhancing electrophilicity. This contrasts with electron-donating groups (e.g., -OCH₃ in compound 12, ), which stabilize the sulfonate .
• Hydrogen Bonding: The -NHCOCH₃ group facilitates intermolecular interactions, improving crystallinity and solubility in polar solvents compared to non-polar halogenated analogs .